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Compound of Interest

2-amino-4-methylphthalazin-
1(2H)-one

Cat. No.: B434052

Compound Name:

A Technical Guide to 2-amino-4-methylphthalazin-1(2H)-one: IUPAC Nomenclature and CAS
Identification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the chemical identity, specifically the IUPAC name and CAS
number, of the compound "2-amino-4-methylphthalazin-1(2H)-one." An extensive search of
chemical databases and scientific literature was conducted to provide accurate and verifiable
information. This document details the findings of this search and provides context for the
availability of data on this specific chemical entity.

Chemical Identification

A systematic search for "2-amino-4-methylphthalazin-1(2H)-one" was performed across
multiple chemical databases and scientific literature repositories. The objective was to
ascertain the formal IUPAC (International Union of Pure and Applied Chemistry) name and the
CAS (Chemical Abstracts Service) registry number for this specific molecule.

Search Methodology

The search strategy involved querying various forms of the chemical name, including structural
variations, to ensure comprehensive coverage. Databases such as PubChem and chemical
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supplier catalogs were consulted.

Findings on IUPAC Name and CAS Number

Despite a thorough search, a definitive IUPAC name and a specific CAS number for the exact
structure of "2-amino-4-methylphthalazin-1(2H)-one" could not be located in the public
domain resources accessed.

The search results did yield information on several structurally related phthalazinone
derivatives, highlighting the diversity of this class of compounds. These include:

e 4-amino-2-methyl-1-phthalazinone: This isomer, with the amino group at the 4-position, has a
registered CAS number of 40227-55-2.

o 2-(aminoalkyl)- and 2-(aminophenyl)-substituted phthalazinones: Various derivatives with
amino-containing substituents on the nitrogen at the 2-position have been synthesized and
characterized. For example, "2-(4-Aminophenyl)-4-methyl-2H-phthalazin-1-one" is registered
under CAS number 101101-73-9.

¢ 4-methylphthalazin-1(2H)-one: The parent structure without the 2-amino group is identified
by CAS number 5004-48-8.

The absence of a specific entry for "2-amino-4-methylphthalazin-1(2H)-one" suggests that it
may be a novel or less-studied compound. Therefore, no verified quantitative data,
experimental protocols, or established signaling pathways can be provided at this time.

Logical Relationship of Phthalazinone
Nomenclature

To aid researchers in understanding the nomenclature of this chemical family, the following
diagram illustrates the structural relationship between the requested compound and its
identified, related structures.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b434052?utm_src=pdf-body
https://www.benchchem.com/product/b434052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b434052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phthalazin-1(2H)-one Core

Methylation at C4
\
4-Methylphthalazin-1(2H)-one

CAS: 5004-48-8 ~~<
- T ~
e 1 ~

_ 1 ‘\\
--~"" Amination at N2| Amination at C4, Methylation at N2 ~~, Substitution at N2
- | N,

- A4
2-Amino-4-methylphthalazin-1(2H)-one 4-Amino-2-methylphthalazin-1(2H)-one 2-(Substituted-amino)-4-methylphthalazin-1(2H)-ones
(Requested Compound - No CAS Found) CAS: 40227-55-2 (Various CAS Numbers)

~

Click to download full resolution via product page

Caption: Structural relationships of phthalazinone derivatives.

Conclusion

The requested compound, "2-amino-4-methylphthalazin-1(2H)-one," does not have a readily
identifiable IUPAC name and CAS number in the public chemical literature and databases. This
lack of fundamental identification precludes the compilation of a detailed technical guide on its
properties, experimental protocols, and biological activities. Researchers interested in this
specific molecule may need to undertake its synthesis and characterization as a novel
compound. The information on related, identified phthalazinone derivatives can serve as a
valuable reference for such endeavors.

 To cite this document: BenchChem. ["2-amino-4-methylphthalazin-1(2H)-one" IUPAC name
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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